molecular formula C12H19NO2 B6257673 ethyl({2-[(4-methoxyphenyl)methoxy]ethyl})amine CAS No. 1249690-07-0

ethyl({2-[(4-methoxyphenyl)methoxy]ethyl})amine

Cat. No. B6257673
CAS RN: 1249690-07-0
M. Wt: 209.3
InChI Key:
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Description

“Ethyl({2-[(4-methoxyphenyl)methoxy]ethyl})amine” is a complex organic compound. It is related to the class of compounds known as amines, which contain a nitrogen atom attached to hydrocarbon groups . This compound has a methoxy group (OCH3) attached to a phenyl ring, which is further connected to an ethyl group through an ether and amine linkage .


Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of an ether linkage connecting a phenyl ring with a methoxy group to an ethylamine group . The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.


Chemical Reactions Analysis

The chemical reactions involving this compound would largely depend on the reactivity of the ether and amine functional groups. For instance, the amine group can participate in acid-base reactions, while the ether group could potentially be cleaved under acidic or basic conditions .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for ethyl({2-[(4-methoxyphenyl)methoxy]ethyl})amine involves the reaction of 4-methoxybenzyl chloride with 2-(ethylamino)ethanol in the presence of a base to form the intermediate ethyl({2-[(4-methoxyphenyl)methoxy]ethyl})-2-hydroxyethylamine. This intermediate is then treated with a dehydrating agent to form the final product, ethyl({2-[(4-methoxyphenyl)methoxy]ethyl})amine.", "Starting Materials": [ { "name": "4-methoxybenzyl chloride", "amount": "1 equivalent" }, { "name": "2-(ethylamino)ethanol", "amount": "1 equivalent" }, { "name": "Base (e.g. NaOH, KOH)", "amount": "stoichiometric amount" }, { "name": "Dehydrating agent (e.g. SOCl2, P2O5)", "amount": "stoichiometric amount" } ], "Reaction": [ { "step": "Add 4-methoxybenzyl chloride to a solution of 2-(ethylamino)ethanol in a suitable solvent (e.g. DMF, DMSO).", "conditions": "Add base (e.g. NaOH, KOH) to the reaction mixture and stir at room temperature for several hours.", "yield": "Moderate to good yield of ethyl({2-[(4-methoxyphenyl)methoxy]ethyl})-2-hydroxyethylamine." }, { "step": "Add a dehydrating agent (e.g. SOCl2, P2O5) to the reaction mixture.", "conditions": "Stir the reaction mixture at room temperature or under reflux until completion.", "yield": "Moderate to good yield of ethyl({2-[(4-methoxyphenyl)methoxy]ethyl})amine." } ] }

CAS RN

1249690-07-0

Product Name

ethyl({2-[(4-methoxyphenyl)methoxy]ethyl})amine

Molecular Formula

C12H19NO2

Molecular Weight

209.3

Purity

95

Origin of Product

United States

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